Cas no 5569-92-6 (Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione)
![Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione structure](https://www.kuujia.com/scimg/cas/5569-92-6x500.png)
5569-92-6 structure
Product name:Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione
Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione Chemical and Physical Properties
Names and Identifiers
-
- Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione
- 5569-92-6
- (5E)-5-[(3-BROMO-5-CHLORO-2-HYDROXYPHENYL)METHYLIDENE]-3-(PROP-2-EN-1-YL)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
- AKOS000407621
- BIM-0024954.P001
- CCG-12048
-
- Inchi: InChI=1S/C13H9BrClNO2S2/c1-2-3-16-12(18)10(20-13(16)19)5-7-4-8(15)6-9(14)11(7)17/h2,4-6,17H,1,3H2/b10-5+
- InChI Key: YHZLEYJHGNBPKA-BJMVGYQFSA-N
- SMILES: C=CCN1C(=O)C(=CC2=C(C(=CC(=C2)Cl)Br)O)SC1=S
Computed Properties
- Exact Mass: 388.89477
- Monoisotopic Mass: 388.89466
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.9
- XLogP3: 4.6
Experimental Properties
- Density: 1.78
- Boiling Point: 480°Cat760mmHg
- Flash Point: 244.1°C
- Refractive Index: 1.759
- PSA: 40.54
Spiro[5.5]undeca-1,4,7,10-tetraene-3,9-dione Related Literature
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
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Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
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Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
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